Cas no 101211-94-3 (1H-Pyrrolesulfonic acid)

• Product Name: 1H-Pyrrolesulfonic acid
• CAS No: 101211-94-3
• MF: C₄H₅NO₃S
• MW: 147.152399778366
• CID: 1128361
• PubChem ID: 3020184
• Update Time: 2025-04-20

1H-Pyrrolesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolesulfonic acid
• EINECS 284-386-8
• DTXSID10233923
• 1H-pyrrole-2-sulfonic acid
• 1H-Pyrrole-2-sulphonic acid
• SCHEMBL736923
• KKQCQCXUVZBOCL-UHFFFAOYSA-N
• NS00060154
• 84864-63-1
• 2-Pyrrolsulfonsaure
• UNII-J6H8QR2EY9
• 101211-94-3
• 1H-Pyrrolesulfonic acid (9CI)
• J6H8QR2EY9

• Inchi： 1S/C4H5NO3S/c6-9(7,8)4-2-1-3-5-4/h1-3,5H,(H,6,7,8)
• InChI Key： KKQCQCXUVZBOCL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN1)(=O)(=O)O

Computed Properties

• Exact Mass: 146.99905
• Monoisotopic Mass: 146.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 70.16